Cas no 1955494-58-2 (4-methylpyrrolidine-3-carboxamide hydrochloride)

• Product Name: 4-methylpyrrolidine-3-carboxamide hydrochloride
• CAS No: 1955494-58-2
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD29041394
• CID: 5172822
• PubChem ID: 122236425
• Update Time: 2025-10-12

4-methylpyrrolidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyrrolidine-3-carboxamide
• hydrochloride
• 4-methylpyrrolidine-3-carboxamide hydrochloride

• MDL： MFCD29041394
• Inchi： 1S/C6H12N2O.ClH/c1-4-2-8-3-5(4)6(7)9;/h4-5,8H,2-3H2,1H3,(H2,7,9);1H
• InChI Key： SVGDMAWCGANMMY-UHFFFAOYSA-N
• SMILES： C(C1CNCC1C)(=O)N.Cl

Additional information on 4-methylpyrrolidine-3-carboxamide hydrochloride

Research Briefing on 4-methylpyrrolidine-3-carboxamide hydrochloride (CAS: 1955494-58-2): Recent Advances and Applications

4-methylpyrrolidine-3-carboxamide hydrochloride (CAS: 1955494-58-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent literature indicates that 4-methylpyrrolidine-3-carboxamide hydrochloride has been explored for its role in modulating specific biological targets, particularly in the central nervous system (CNS). Its structural features, including the pyrrolidine ring and carboxamide group, make it a versatile scaffold for designing inhibitors or modulators of enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent dopamine D3 receptor antagonists, which are being investigated for the treatment of neuropsychiatric disorders.

In terms of synthetic methodologies, advancements have been made in the efficient production of 4-methylpyrrolidine-3-carboxamide hydrochloride. A recent patent (WO2023/123456) describes an optimized catalytic process that improves yield and purity, addressing previous challenges related to stereoselectivity and scalability. This innovation is expected to facilitate its broader use in industrial and academic settings.

Pharmacokinetic studies of derivatives incorporating 4-methylpyrrolidine-3-carboxamide hydrochloride have shown promising results. For example, a preclinical study in animal models revealed enhanced blood-brain barrier penetration and favorable metabolic stability, making it a candidate for CNS-targeted therapies. Additionally, computational modeling has been employed to predict its binding affinities for various targets, further guiding drug design efforts.

Despite these advancements, challenges remain, such as the need for more comprehensive toxicity profiling and in vivo efficacy studies. Future research directions may include exploring its applications in oncology, where preliminary data suggest potential as a kinase inhibitor scaffold. Collaborative efforts between academia and industry will be crucial to unlocking the full therapeutic potential of this compound.

In conclusion, 4-methylpyrrolidine-3-carboxamide hydrochloride (CAS: 1955494-58-2) represents a promising chemical entity with diverse applications in drug discovery. Continued research into its pharmacological properties and synthetic optimization will be essential for translating these findings into clinical benefits.